Carbamodithioic acid, bis(1-methylethyl)-, 4-amino-3-pyridinyl ester

• CAS No.: 116990-43-3
• Molecular Formula: C12H19N3S2
• Molecular Weight: 269.4 g/mol
• IUPAC Name: (4-aminopyridin-3-yl) N,N-di(propan-2-yl)carbamodithioate
• InChI: InChI=1S/C12H19N3S2/c1-8(2)15(9(3)4)12(16)17-11-7-14-6-5-10(11)13/h5-9H,1-4H3,(H2,13,14)
• InChI Key: RGPKPLDQCGFYCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=S)SC1=C(C=CN=C1)N

Description

Carbamodithioic acid, bis(1-methylethyl)-, 4-amino-3-pyridinyl ester is a useful research compound. Its molecular formula is C12H19N3S2 and its molecular weight is 269.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-pivalamidopyridin-3-yl diisopropylcarbamodithioate (5.0 g, 14 mmol) and NaOH (1.1 g, 28 mmol) in MeOH (100 mL) was stirred at 20° C. for 20 hours. The reaction was concentrated under reduced pressure and the residue was purified by silica gel column chromatography, eluting with EtOAc/petroleum ether (1:8) to give the desired product as a white solid (3.8 g, 93% yield). 1H NMR (500 MHz, CDCl3): δ 8.24 (t, J=2.0 Hz, 1H), 6.69 (d, J=5.5 Hz, 1H), 4.90 (s, 2H), 1.64-1.30 (m, 14H). LCMS (ESI) m/z: 270.1 [M+H+].